Cas no 1019363-04-2 (1-(isobutoxycarbonyl)piperidine-4-carboxylic acid)

1019363-04-2 structure
Product name:1-(isobutoxycarbonyl)piperidine-4-carboxylic acid
CAS No:1019363-04-2
MF:C11H19NO4
MW:229.27286362648
CID:4567731
1-(isobutoxycarbonyl)piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(isobutoxycarbonyl)piperidine-4-carboxylic acid
- 1,4-Piperidinedicarboxylic acid, 1-(2-methylpropyl) ester
-
- Inchi: 1S/C11H19NO4/c1-8(2)7-16-11(15)12-5-3-9(4-6-12)10(13)14/h8-9H,3-7H2,1-2H3,(H,13,14)
- InChI Key: VRAMYYGDTFWZHI-UHFFFAOYSA-N
- SMILES: N1(C(OCC(C)C)=O)CCC(C(O)=O)CC1
Computed Properties
- Exact Mass: 229.131408g/mol
- Monoisotopic Mass: 229.131408g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 229.27g/mol
- Topological Polar Surface Area: 66.8Ų
- XLogP3: 1.5
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: 69-71 °C
- Boiling Point: 361.4±35.0 °C at 760 mmHg
- Flash Point: 172.4±25.9 °C
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
1-(isobutoxycarbonyl)piperidine-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(isobutoxycarbonyl)piperidine-4-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-64599-0.1g |
1-[(2-methylpropoxy)carbonyl]piperidine-4-carboxylic acid |
1019363-04-2 | 95.0% | 0.1g |
$55.0 | 2025-03-15 | |
Life Chemicals | F2158-1180-10g |
1-(isobutoxycarbonyl)piperidine-4-carboxylic acid |
1019363-04-2 | 95%+ | 10g |
$496.0 | 2023-09-06 | |
Life Chemicals | F2158-1180-1g |
1-(isobutoxycarbonyl)piperidine-4-carboxylic acid |
1019363-04-2 | 95%+ | 1g |
$118.0 | 2023-09-06 | |
Biosynth | UQB36304-25 mg |
1-[(2-Methylpropoxy)carbonyl]piperidine-4-carboxylic acid |
1019363-04-2 | 25mg |
$150.25 | 2023-01-02 | ||
1PlusChem | 1P01A9RJ-250mg |
1-[(2-methylpropoxy)carbonyl]piperidine-4-carboxylic acid |
1019363-04-2 | 95% | 250mg |
$149.00 | 2025-03-04 | |
A2B Chem LLC | AV58031-100mg |
1-[(2-Methylpropoxy)carbonyl]piperidine-4-carboxylic acid |
1019363-04-2 | 95% | 100mg |
$93.00 | 2024-04-20 | |
1PlusChem | 1P01A9RJ-50mg |
1-[(2-methylpropoxy)carbonyl]piperidine-4-carboxylic acid |
1019363-04-2 | 95% | 50mg |
$77.00 | 2025-03-19 | |
1PlusChem | 1P01A9RJ-1g |
1-[(2-methylpropoxy)carbonyl]piperidine-4-carboxylic acid |
1019363-04-2 | 95% | 1g |
$245.00 | 2025-03-04 | |
1PlusChem | 1P01A9RJ-2.5g |
1-[(2-methylpropoxy)carbonyl]piperidine-4-carboxylic acid |
1019363-04-2 | 95% | 2.5g |
$444.00 | 2025-03-04 | |
1PlusChem | 1P01A9RJ-100mg |
1-[(2-methylpropoxy)carbonyl]piperidine-4-carboxylic acid |
1019363-04-2 | 95% | 100mg |
$97.00 | 2025-03-19 |
1-(isobutoxycarbonyl)piperidine-4-carboxylic acid Related Literature
-
Judith Hierold,David W. Lupton Org. Biomol. Chem., 2013,11, 6150-6160
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Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
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Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
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4. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
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